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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597

An In-depth Technical Guide to the Safe Handling of Undecylamine

Introduction

Undecylamine (also known as 1-aminoundecane) is a long-chain primary amine utilized in
various research and industrial applications, including as a building block in the synthesis of
surfactants, corrosion inhibitors, and active pharmaceutical ingredients.[1] Its amphiphilic
nature, with a long lipophilic hydrocarbon tail and a reactive polar amine head group, makes it
a versatile chemical intermediate.[1] However, its chemical properties also necessitate a
thorough understanding of its hazard profile and strict adherence to safety protocols. This guide
provides a comprehensive overview of the safety data for undecylamine, outlining detailed
handling precautions, emergency procedures, and toxicological information for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. Key quantitative data for undecylamine are summarized below.
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Property Value Reference
CAS Number 7307-55-3 [2][3]
Molecular Formula Ci1H2sN [4]
Molecular Weight 171.32 g/mol
Appearance Clear, coI?rIe§S to almost

colorless liquid
Melting Point 15-17 °C (59-62.6 °F)
Boiling Point 106-107 °C @ 8 mm Hg
Density 0.796 g/mL at 25 °C
Flash Point 92 °C (197.6 °F) - Closed Cup
Refractive Index n20/D 1.439
pKa 10.63 at 25 °C

Hazard Identification and Classification

Undecylamine is classified as a hazardous substance under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. Its primary hazards are corrosivity, acute
oral toxicity, and severe environmental toxicity.
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Hazard . . Hazard
. GHS Category  Pictogram Signal Word
Classification Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Irritant Danger
Oral swallowed
H314: Causes
) ) ) severe skin
Skin Corrosion Category 1B Corrosive Danger
burns and eye
damage
Acute Aquatic ) H400: Very toxic
o Category 1 Environmental Danger o
Toxicity to aquatic life
H410: Very toxic
Chronic Aquatic ) to aquatic life
. Category 1 Environmental Danger ] )
Toxicity with long lasting

effects

The following diagram illustrates the relationship between the chemical's properties and its

GHS hazard classifications.
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Figure 1: Relationship between Undecylamine's identity and its primary GHS hazards.

Toxicological Information

The toxicological profile of undecylamine indicates significant health risks upon exposure.
While specific LD50 data for undecylamine is not readily available in the provided results, its
GHS classification as Acutely Toxic (Oral, Category 4) suggests an oral LD50 value is likely
between 300 and 2000 mg/kg. Data for the structurally similar dodecylamine (C12 amine)
shows an oral LD50 in rats of 1020 mg/kg and severe skin and eye irritation in rabbits, which
aligns with the classification of undecylamine.

Exposure . ) pe L.
Endpoint Species Result Classification
Route
300-2000 mg/kg Harmful if
Oral LD50 Rat .
(inferred) swallowed
o i ) Causes severe
Dermal Irritation Rabbit Not Available )
skin burns
o ) ) Causes severe
Eye Irritation Rabbit Not Available

eye damage

Experimental Protocols

The hazard classifications are typically derived from standardized experimental protocols, such
as those established by the Organisation for Economic Co-operation and Development
(OECD).

» Acute Oral Toxicity (OECD Test Guideline 420/423 - Acute Toxic Class Method/Fixed Dose
Procedure): This experiment is designed to determine the oral toxicity of a substance. In the
Fixed Dose Procedure, the substance is administered orally to a group of animals (typically
rats) at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg). The observation of
either mortality or clear signs of toxicity at a specific dose level determines the classification.
The animals are observed for up to 14 days for signs of toxicity and mortality.

o Skin Corrosion/Irritation (OECD Test Guideline 404): This protocol assesses the potential of
a substance to cause irreversible or reversible skin damage. A small amount of the test
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substance (0.5 mL for liquids) is applied to a shaved patch of skin on a test animal (typically
an albino rabbit) for a defined period (up to 4 hours). The skin is then observed for signs of
erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours)
after patch removal. The severity and reversibility of the observed lesions determine whether
the substance is classified as corrosive or irritant.

Serious Eye Damage/Eye Irritation (OECD Test Guideline 405): This test evaluates the
potential for a substance to cause eye damage. A small, measured amount of the substance
(0.1 mL for liquids) is instilled into the conjunctival sac of one eye of a test animal (typically
an albino rabbit). The other eye remains untreated as a control. The eyes are examined at
specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on the cornea, iris, and
conjunctiva. The severity, persistence, and reversibility of the observed effects determine the
classification.

Handling and Storage Precautions

Given its hazardous properties, strict protocols must be followed when handling and storing

undecylamine.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of vapors.

Avoid all personal contact with the substance. Wear appropriate personal protective
equipment (PPE) at all times.

Use non-sparking tools and take precautionary measures against static discharge, as the
material is combustible.

Ground all metal parts of equipment to prevent ignition of vapors by static electricity.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a designated corrosives area.
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.
o Keep away from heat, open flames, hot surfaces, and other sources of ignition.

e Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide (CO2).

The following diagram outlines a safe workflow for handling undecylamine in a laboratory

setting.
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Start: Prepare for Handling

[1. Review Safety Data Sheet (SDS)]

i

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

3. Work Within a
Certified Chemical Fume Hood

4. Dispense and Use
Undecylamine with Care
5. Securely Close Container
Immediately After Use
6. Return to Designated
Corrosive Storage Area
7. Dispose of Contaminated
Waste in Labeled Container
G. Doff PPE Correctla
EJ. Wash Hands Thoroughla

End: Task Complete

Click to download full resolution via product page

Figure 2: Safe laboratory workflow for handling undecylamine.
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Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are critical for minimizing exposure risk.

o Engineering Controls: Operations should be conducted in a chemical fume hood to maintain

exposure levels below any applicable limits and to prevent inhalation. Safety showers and
eyewash stations must be readily accessible and in close proximity to the workstation.

o Personal Protective Equipment: The minimum required PPE for handling undecylamine is
summarized in the table below.

Protection Type Specification Rationale

_ Protects against splashes that
Chemical safety goggles or a
Eye/Face ) can cause severe eye
full-face shield.

damage.

Chemical-resistant gloves

Skin (e.g., Nitrile, type ABEK). Prevents skin contact which
Chemical-resistant apron or causes severe chemical burns.
lab coat. Closed-toe shoes.
Required when vapors or
aerosols are generated or if

Respiratory ventilation is inadequate. Use Pr-ote-cts against inhalation of
a NIOSH/MSHA-approved irritating and harmful vapors.

respirator with a multi-

purpose/ABEK filter.

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

 Inhalation: Remove the victim to fresh air immediately. If the person is not breathing, provide
artificial respiration. Seek immediate medical attention.
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» Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing all contaminated clothing and shoes. A safety shower should be

used if the contact area is large. Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation. Remove contact lenses if

present and easy to do. Seek immediate medical attention, preferably from an

ophthalmologist.

 Ingestion: Do NOT induce vomiting due to the risk of perforation and aspiration. Rinse the

mouth with water. If the person is conscious, have them drink one or two glasses of water.

Call a physician or poison control center immediately.

The decision tree below provides a guide for responding to an exposure event.

Exposure Event Occurs

X

Skin or Eye Contact?

Inhalation?

Ingestion?

for at least 15 minutes.
Remove contaminated clothing.

Immediately flush with water Move victim to fresh air.

If not breathing, give
artificial respiration.

Seek IMMEDIATE

Medical Attention

D
[Rinse mouth with water.

o NOT induce vomitingj

Click to download full resolution via product page

Figure 3: Decision tree for first aid response to undecylamine exposure.

Fire-Fighting Measures
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Undecylamine is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2). Water mist can be used to cool closed containers.

o Specific Hazards Arising from the Chemical: Vapors are heavier than air and may form
explosive mixtures with air at elevated temperatures. Thermal decomposition can release
hazardous combustion products, including nitrogen oxides (NOx), carbon monoxide (CO),
and carbon dioxide (CO2). Run-off from fire-fighting may be toxic to aquatic life and should
be contained.

o Protective Equipment for Firefighters: Firefighters must wear full protective gear and a self-
contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or
other positive pressure mode.

Accidental Release Measures

Prompt and safe cleanup of spills is necessary to mitigate hazards to personnel and the
environment.

o Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.
Remove all sources of ignition. Wear the full personal protective equipment as described in
Section 5.

o Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as
the material is very toxic to aquatic life.

e Methods for Containment and Cleaning Up: For small spills, absorb the liquid with an inert
material such as sand, earth, or vermiculite. Collect the material and place it into a suitable,
labeled, and closed container for disposal. Do not create dust or aerosols during cleanup.

Conclusion

Undecylamine is a valuable chemical reagent with significant hazards, including severe
corrosivity, acute oral toxicity, and high aquatic toxicity. Safe handling is paramount and can be
achieved through a combination of robust engineering controls, diligent use of appropriate
personal protective equipment, and strict adherence to established handling and emergency

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

procedures. By understanding and implementing the precautions detailed in this guide,
researchers and scientists can effectively mitigate the risks associated with the use of
undecylamine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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